Cas no 2138167-59-4 (5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138167-59-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5985236
• PubChem ID: 165459203
• Update Time: 2025-06-08

5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138167-59-4
• 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742660

• Inchi： 1S/C9H13N3O/c1-12-3-2-11-9(12)7-4-8(13)6-10-5-7/h2-4,8,10,13H,5-6H2,1H3
• InChI Key： DIAZNFGVQARIPJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=NC=CN2C)CNC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138167-59-4)

5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138167-59-4, belongs to a class of heterocyclic molecules that have demonstrated potential in various biological and chemical applications. The structural motif of this molecule integrates a tetrahydropyridine core with an imidazole substituent, which together creates a versatile scaffold for further functionalization and investigation.

The tetrahydropyridine ring is known for its presence in numerous pharmacologically active agents, where it often contributes to the binding affinity and metabolic stability of drug candidates. In contrast, the imidazole moiety is frequently incorporated into molecules due to its ability to interact with biological targets such as enzymes and receptors. The combination of these two structural elements in 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol suggests that it may possess properties conducive to drug-like behavior.

Recent advancements in medicinal chemistry have highlighted the importance of molecular diversity in the search for novel therapeutic agents. Compounds like 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol serve as valuable starting points for structure-based drug design. Researchers have leveraged computational methods and high-throughput screening to explore the pharmacological potential of such molecules. The presence of both the tetrahydropyridine and imidazole functionalities provides multiple opportunities for chemical modification, enabling the optimization of pharmacokinetic and pharmacodynamic properties.

One particularly intriguing aspect of this compound is its potential role as a precursor in the synthesis of more complex bioactive molecules. The flexibility of the tetrahydropyridine ring allows for diverse derivatization strategies, while the imidazole moiety can serve as a key interaction point with biological targets. This dual functionality makes 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol an attractive candidate for further exploration in drug discovery programs.

The synthesis of this compound has been reported in several academic publications, where novel synthetic routes have been developed to improve yield and purity. These synthetic methodologies often involve multi-step processes that highlight the compound's complexity and the challenges associated with its preparation. Despite these challenges, the interest in 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol persists due to its structural features and potential biological relevance.

In vitro studies have begun to shed light on the biological activity of this molecule. Initial experiments suggest that it may exhibit interactions with certain enzymes and receptors, although further research is necessary to fully elucidate its pharmacological profile. The imidazole ring has been shown to be particularly important in mediating these interactions, with modifications at this position often leading to significant changes in activity.

The growing body of literature on heterocyclic compounds underscores their importance in modern drug discovery. 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol exemplifies how structural complexity can be leveraged to create molecules with unique properties. As research continues to uncover new applications for this class of compounds, their relevance in pharmaceutical development is likely to increase.

The future direction of research on 5-(1-methyl-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridin-3-ol may include exploring its potential as an intermediate in larger synthetic schemes or investigating its biological activity in more detail. Advances in spectroscopic techniques and computational modeling will continue to aid in understanding its structure-function relationships. Additionally, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,5-(1-methyl-H-imidazol - 2 - yl) - 1 , 2 , 3 , 6 - tetrahydropyridin - 3 - ol (CAS No. 2138167 - 59 - 4) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological relevance make it a valuable asset in ongoing drug discovery efforts. As research progresses,this compound will continue to be a focal point for scientists seeking to develop novel therapeutic agents.